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Compound of Interest

Compound Name: Crisaborole-d4

Cat. No.: B15575962 Get Quote

Introduction: Crisaborole-d4 is the deuterated analog of Crisaborole, a non-steroidal

phosphodiesterase 4 (PDE4) inhibitor. It is primarily utilized as an internal standard in analytical

and pharmacokinetic studies to ensure the precise quantification of Crisaborole in biological

samples.[1][2] The stable isotope-labeled form of the compound enhances the accuracy of

mass spectrometry and liquid chromatography methods.[2] This guide provides an in-depth

overview of Crisaborole-d4, including its chemical properties, supplier information, and

relevant experimental workflows. This document is intended for research use only and not for

human or veterinary applications.[3][4]

Technical Data and Supplier Information
Crisaborole-d4 is available from various chemical suppliers. The following tables summarize

key technical specifications and purchasing information compiled from publicly available data.

Table 1: Chemical and Physical Properties of Crisaborole-d4
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Property Value

Chemical Name
4-[(1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-

yl)oxy]benzonitrile-d4[5]

Synonyms AN-2728-d4, PF-06930164-d4, Eucrisa-d4[1][3]

Molecular Formula C₁₄H₆D₄BNO₃[3][4][5][6][7][8][9]

Molecular Weight 255.07 g/mol [4][5][6][7]

Appearance Off-white to light yellow solid[6][8]

Storage Conditions -20°C, protect from light[3][6]

Table 2: Supplier and Product Specifications

Supplier CAS Number Purity
Isotopic
Enrichment

Available
Quantities

MedChemExpres

s
2268785-42-6[6]

98.8% (QNMR)

[6]
97.9%[6] Not specified

BDGSynthesis
906673-24-3

(unlabelled)[7]
>98% (HPLC)[7] Not specified 10mg, 25mg[7]

Simson Pharma 2268785-42-6[5] Not specified Not specified Not specified

Sussex

Research
N/A >95% (HPLC)[3] >95%[3] Not specified

CymitQuimica 906673-24-3 Not specified Not specified

5mg, 10mg,

25mg, 50mg,

100mg[8]

Cleanchem 2268785-42-6[9] Not specified Not specified
Custom

Synthesis[9]

Note: Purity and isotopic enrichment values can vary between batches. It is recommended to

consult the Certificate of Analysis provided by the supplier for lot-specific data.[5][7]
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Experimental Protocols and Workflows
The primary application of Crisaborole-d4 is as an internal standard for the quantification of

Crisaborole in biological matrices using techniques like liquid chromatography-mass

spectrometry (LC-MS).

Bioanalytical Workflow for Crisaborole Quantification
The following diagram illustrates a typical workflow for a pharmacokinetic study involving the

analysis of Crisaborole from biological samples.
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Caption: Bioanalytical workflow for Crisaborole quantification.
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Mechanism of Action of Crisaborole
Crisaborole-d4 itself is not pharmacologically active but serves as a tool to study the parent

compound. Crisaborole is a phosphodiesterase 4 (PDE4) inhibitor.[10] PDE4 is an enzyme that

degrades cyclic adenosine monophosphate (cAMP), a second messenger involved in the

regulation of inflammatory responses. By inhibiting PDE4, Crisaborole increases intracellular

cAMP levels, which in turn reduces the production of pro-inflammatory cytokines.[10][11]

Crisaborole Signaling Pathway
The diagram below illustrates the simplified signaling pathway of Crisaborole's mechanism of

action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

